Cas no 2060028-22-8 (3-(2-bromo-6-fluorophenyl)-5-methoxypyridine)

• Product Name: 3-(2-bromo-6-fluorophenyl)-5-methoxypyridine
• CAS No: 2060028-22-8
• MF: C₁₂H₉BrFNO
• MW: 282.108365774155
• MDL: MFCD30500348
• CID: 5173487
• PubChem ID: 125456977
• Update Time: 2025-10-29

3-(2-bromo-6-fluorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2-bromo-6-fluorophenyl)-5-methoxy-
• 3-(2-bromo-6-fluorophenyl)-5-methoxypyridine

• MDL： MFCD30500348
• Inchi： 1S/C12H9BrFNO/c1-16-9-5-8(6-15-7-9)12-10(13)3-2-4-11(12)14/h2-7H,1H3
• InChI Key： MAINIENFEZFILE-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C=C1C1=C(F)C=CC=C1Br

Additional information on 3-(2-bromo-6-fluorophenyl)-5-methoxypyridine

3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine: A Comprehensive Overview

3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine, identified by the CAS Registry Number 2060028-22-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with substituted phenyl groups. The presence of bromine and fluorine atoms, along with a methoxy group, imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various applications.

The synthesis of 3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine typically involves multi-step organic reactions, often utilizing coupling agents and transition metal catalysts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the biaryl system, which is a critical feature of this compound's structure.

In terms of applications, 3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine has shown promise in drug discovery efforts. Its ability to modulate specific biological targets, such as kinases and G-protein coupled receptors (GPCRs), has made it a candidate for therapeutic development. Recent studies have highlighted its potential as an antagonist for certain ion channels, which could lead to novel treatments for neurological disorders.

The physical properties of this compound are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques. For instance, its high solubility in organic solvents facilitates its use in chromatographic separations and spectroscopic analyses. Additionally, the compound's stability under different conditions has been thoroughly investigated, ensuring its reliability in both laboratory and industrial settings.

From an environmental perspective, the degradation pathways of 3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, producing less complex byproducts. This information is crucial for waste management strategies and regulatory compliance.

In conclusion, 3-(2-Bromo-6-Fluorophenyl)-5-Methoxypyridine (CAS No: 2060028-22-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern scientific endeavors.